Cas no 1439904-35-4 (3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride)

• Product Name: 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride
• CAS No: 1439904-35-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 4604789
• PubChem ID: 75365696
• Update Time: 2025-06-11

3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride
• 2-Propyn-1-amine,3-(3-methoxyphenyl)-,hydrochloride
• 1439904-35-4
• 2-Propyn-1-amine, 3-(3-methoxyphenyl)-, hydrochloride
• AKOS032464449
• 3-(3-methoxyphenyl)prop-2-yn-1-amine;hydrochloride
• F8883-9687

• Inchi： 1S/C10H11NO.ClH/c1-12-10-6-2-4-9(8-10)5-3-7-11;/h2,4,6,8H,7,11H2,1H3;1H
• InChI Key： YJXJKOLQNNSFNH-UHFFFAOYSA-N
• SMILES： C(N)C#CC1=CC=CC(OC)=C1.[H]Cl

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride

3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride (CAS No. 1439904-35-4): An Overview of Its Structure, Properties, and Applications

3-(3-Methoxyphenyl)prop-2-yn-1-amine hydrochloride (CAS No. 1439904-35-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, physical properties, and potential applications of 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride.

Chemical Structure and Synthesis:

The molecular formula of 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride is C₁₀H₁₂N·HCl, with a molecular weight of 188.66 g/mol. The compound features a propargyl amine moiety attached to a 3-methoxyphenyl group. The presence of the methoxy group on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

The synthesis of 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride typically involves a multi-step process. One common approach is to start with 3-methoxybenzaldehyde, which is converted to the corresponding propargyl alcohol through a propargylation reaction. The propargyl alcohol is then dehydrated to form the propargyl bromide, which is subsequently treated with ammonia to yield the free amine. Finally, the free amine is converted to the hydrochloride salt by treatment with hydrogen chloride gas or an equivalent acid.

Physical Properties:

3-(3-Methoxyphenyl)prop-2-yn-1-amine hydrochloride is a white crystalline solid that is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various chemical reactions and biological assays. The compound has a melting point of approximately 165°C, which can vary slightly depending on the purity and conditions of synthesis.

The spectroscopic properties of 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride have been well-characterized using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These techniques provide valuable insights into the compound's structure and purity, which are crucial for its use in research and development.

Biological Activity:

3-(3-Methoxyphenyl)prop-2-yn-1-amine hydrochloride has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits significant activity as a serotonin receptor agonist, specifically at the 5-HT₇ receptor subtype. This receptor is involved in various physiological processes, including mood regulation, sleep-wake cycles, and circadian rhythms.

In preclinical studies, 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride has demonstrated promising effects in animal models of depression and anxiety. It has been shown to reduce depressive-like behaviors and improve cognitive function without significant side effects. These findings suggest that this compound could be a valuable lead for the development of new antidepressant drugs with improved efficacy and safety profiles.

Potential Therapeutic Applications:

The unique combination of structural features and biological activities makes 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride an attractive candidate for further drug development. Its potential therapeutic applications extend beyond CNS disorders to include other areas such as pain management and neurodegenerative diseases.

In pain management, preliminary studies have indicated that this compound may have analgesic properties by modulating nociceptive pathways in the brain and spinal cord. Additionally, its ability to influence serotonin signaling could be beneficial in treating chronic pain conditions associated with mood disorders.

In neurodegenerative diseases such as Alzheimer's disease (AD), the role of serotonin receptors in disease progression has been increasingly recognized. Compounds like 3-(3-methoxyphenyl)prop-2-yn-1-amine hydrochloride, which target these receptors, may offer new avenues for therapeutic intervention by modulating neuroinflammation and promoting neuroprotection.

Safety Considerations:

Safety is a critical aspect of any drug development process. Preclinical toxicology studies have shown that 3-(3-methoxyphenyl)prop-2-ynnnnnnnnnnnnnnnnnnnnnnnnnn*ne amine hydrochloride strong > exhibits low toxicity at therapeutic doses . However , as with any new chemical entity , comprehensive safety evaluations are necessary before advancing to clinical trials . These evaluations typically include assessments of genotoxicity , carcinogenicity , reproductive toxicity , and cardiovascular effects . p > p >< strong >Conclusion: strong > p > p >< strong > 3 -( 3 - Methoxyphenyl ) prop - 2 - yne - 1 - amine hydrochloride strong > ( CAS No . 1439904 - 35 - 4 ) represents an exciting opportunity in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with promising biological activities , make it a valuable candidate for further investigation . As research continues to uncover its full potential , this compound could play a significant role in developing new treatments for various medical conditions . p > article > response >